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Effects of Yttrium in Different Alloy Systems

The table below summarizes the measured effects of yttrium addition on intergranular corrosion across

different metal alloys.

Alloy System
Yttrium
Content

Key Microstructural
Effects

Effect on
Intergranular
Corrosion (IGC)

Quantitative
Improvement/Result

Al-Zn-Mg-Cu
(e.g., 7075)

0.1 wt.%

[1]

Refines secondary

phases; increases
dislocation density &

low-angle grain
boundaries; increases η'

precipitates; reduces
Precipitate-Free Zone

(PFZ) width [1].

Improved (after

T74 aging) [1]

Maximum corrosion

depth reduced to 107.8
μm [1].
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Alloy System
Yttrium
Content

Key Microstructural
Effects

Effect on
Intergranular
Corrosion (IGC)

Quantitative
Improvement/Result

Stainless Steel 140 ppm
[2]

Forms specific
inclusions: Y₂O₃ and

Y₂O₂S [2].

Mixed (Depends
on Inclusion
Type): Y₂O₃

improves

resistance; Y₂O₂S
reduces

resistance [2].

Improved resistance is
tied to the presence of

Y₂O₃ inclusions [2].

Near-
Stoichiometric
Ni₄Mo

Minor

addition
[3]

Suppresses coarse

microstructure formation
during ordering;

maintains ultrafine
ordered grains [3].

Improved [3] Suppressed severe

intergranular attack in
boiling 20% HCl [3].

Experimental Protocols for Assessing IGC

Here are standard methodologies for evaluating intergranular corrosion susceptibility, referenced in the

studies on yttrium.

Test Method Applicable Alloy Types Standard Protocol Key Evaluation Metrics

| Immersion Corrosion Test [1] [3] | Aluminum alloys (e.g., 7xxx series), Nickel alloys | • Solution: 57 g/L

NaCl + 10 mL/L H₂O₂ [1]. • Temperature: 35°C [1]. • Duration: 6 hours [1]. For Ni-Mo alloys, tests in

boiling 20% HCl per ASTM G1-88 are used [3]. | • Maximum corrosion depth (μm) [1]. • Corrosion rate

(e.g., mils per year, mm/year) calculated from weight loss [3]. | | Electrochemical (Anodic Polarization)

Test [4] | Zirconium-based alloys, others | • Solution: Ringer's lactate (for biomaterials) or other simulated

service environments [4]. • Measurement of open-circuit potential and passive region behavior [4]. | •

Corrosion potential (E_corr) shift. • Breakdown potential of the passive film. | | Microstructural

Analysis [1] | All | • Sample Prep: Mechanical polishing followed by electro-polishing [1]. • Techniques:

Scanning Electron Microscopy (SEM), Electron Backscatter Diffraction (EBSD), Transmission Electron
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Microscopy (TEM) [1]. | • Grain size and shape. • Precipitate distribution and PFZ width. • Density of low-

angle grain boundaries and dislocations. |

Troubleshooting Common Experimental Issues

This FAQ addresses potential challenges you might encounter when researching yttrium's effects.

Q: My corrosion tests show inconsistent results after yttrium addition. What could be wrong?

A: Inconsistent results can stem from several factors. In stainless steels, ensure you
characterize the types of yttrium-containing inclusions (Y₂O₃ vs. Y₂O₂S), as they have opposing

effects [2]. For all alloys, verify the homogeneity of your cast material and the precise control
of your heat treatment parameters (temperature, time), as these directly control precipitate

and grain boundary chemistry [1] [3].

Q: Why does yttrium improve IGC resistance in some alloys but not others?

A: The mechanism is alloy-dependent. In aluminum alloys like 7075, yttrium works by refining
the microstructure and altering the precipitation behavior at grain boundaries, making
them less susceptible to attack [1]. In nickel alloys, it prevents the formation of a coarse,
susceptible grain boundary microstructure during ordering [3]. In stainless steels, its role
is not to prevent chromium depletion but to modify the electrochemical nature of inclusions
to make them less active sites for pitting initiation, which can lead to IGC [2].

Q: How can I accurately characterize the microstructural changes caused by yttrium?

A: A multi-technique approach is essential. Use EBSD to quantify changes in grain boundary

character (e.g., increase in low-angle boundaries) [1]. TEM is critical for observing nanoscale
precipitates (like η') and accurately measuring the width of Precipitate-Free Zones (PFZs) [1].

For stainless steels, SEM-EDS is needed to identify the composition and type of yttrium-
containing inclusions [2].

Experimental Workflow for Investigating Yttrium's Role

The diagram below outlines a logical workflow for a comprehensive study on how yttrium affects

intergranular corrosion.
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Alloy Preparation and Yttrium Addition

Controlled Heat Treatment
(Solution Annealing, Aging)

Microstructural Characterization
(SEM, EBSD, TEM)

Corrosion Testing
(Immersion, Electrochemical)

Post-Corrosion Analysis
(Depth Measurement, SEM of Cross-section)

Correlate Structure & Performance

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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